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Compound of Interest

Compound Name: 3-Carbamoylpicolinic Acid

Cat. No.: B1249324 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This document provides essential, immediate

safety and logistical information for the handling of 3-Carbamoylpicolinic Acid (CAS No.

4733-65-7), a compound that requires careful management in a laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Carbamoylpicolinic Acid is classified as a hazardous substance. According to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), it is known to cause

skin irritation and serious eye irritation[1]. Therefore, stringent adherence to PPE protocols is

mandatory.
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Protection Type
Recommended
Equipment

Specification Rationale

Eye/Face Protection

Safety glasses with

side shields or

goggles

European Standard

EN 166 or OSHA 29

CFR 1910.133

To prevent contact

with eyes, which can

cause serious

irritation[1][2][3].

Hand Protection Protective gloves
Chemically resistant

(e.g., nitrile rubber)

To prevent skin

irritation from direct

contact[1][2]. Users

should inspect gloves

before use and follow

manufacturer's

instructions regarding

permeability and

breakthrough time[2].

Skin and Body

Protection

Laboratory coat, long-

sleeved clothing

Wear appropriate

protective clothing to

prevent skin

exposure[2][4].

To minimize the risk of

accidental skin

contact.

Respiratory Protection

NIOSH/MSHA or

European Standard

EN 149 approved

respirator

Recommended when

ventilation is

inadequate or when

handling large

quantities that may

generate dust.

To avoid inhalation of

dust particles[2].

Operational Plan for Safe Handling
A systematic approach to handling 3-Carbamoylpicolinic Acid is crucial to minimize exposure

and ensure a safe laboratory environment.
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Caption: A step-by-step workflow for the safe handling of 3-Carbamoylpicolinic Acid, from

preparation to disposal.

Procedural Steps:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

Ensure a well-ventilated area, such as a fume hood, is used for all handling procedures[2]

[3][4].

Verify that an eyewash station and safety shower are readily accessible[3][4].

Put on all required PPE as detailed in the table above.

Handling:

Avoid the formation of dust when handling the solid compound[2][4].

Use non-sparking tools to prevent ignition sources[1].

Wash hands and any exposed skin thoroughly after handling[2][5].

Do not eat, drink, or smoke in the handling area[2].

Storage:

Store containers tightly closed in a dry, cool, and well-ventilated place[2][3][4][5].

Keep away from incompatible materials such as acids, bases, and strong oxidizing

agents[3][4].

Emergency Procedures
In case of accidental exposure, immediate action is critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention[2][4].

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician. Remove and wash contaminated

clothing before reuse[1][2].

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur[2].

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting. Call

a poison center or doctor if you feel unwell[2][6].

Disposal Plan
Proper disposal of 3-Carbamoylpicolinic Acid and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Disposal Decision Pathway
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Chemical Waste Generated

Is the material contaminated?

Recycle if possible and uncontaminated

No

Dispose of as hazardous chemical waste

Yes

Consult Waste Management Authority

Dispose of container to an approved waste disposal plant

Disposal Complete
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Caption: Logical flow for the proper disposal of 3-Carbamoylpicolinic Acid waste.

Disposal Protocol:

Waste Segregation: All waste containing 3-Carbamoylpicolinic Acid should be collected in

suitable, labeled containers for disposal[3][4].

Regulatory Compliance: Dispose of the contents and container to an approved waste

disposal plant in accordance with local, state, and federal regulations[2][7].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1249324?utm_src=pdf-body-img
https://www.benchchem.com/product/b1249324?utm_src=pdf-body
https://www.benchchem.com/product/b1249324?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC131855000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC131171000&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14749~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2015:25:36~~2-Picolinic%20acid~~
https://datasheets.scbt.com/sc-238205.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Protection: Do not let the chemical enter the environment or drains[3].

Container Disposal: Puncture containers to prevent reuse before sending to an authorized

landfill, as per local guidelines[7].

By adhering to these safety protocols and disposal plans, laboratory professionals can mitigate

the risks associated with handling 3-Carbamoylpicolinic Acid, ensuring a safe and compliant

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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